Cas no 1269781-51-2 ((1S)-1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE)

• Product Name: (1S)-1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE
• CAS No: 1269781-51-2
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 5590471
• PubChem ID: 103693054
• Update Time: 2025-11-01

(1S)-1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE
• (S)-1-(2-bromo-6-fluorophenyl)propan-1-amine
• Benzenemethanamine, 2-bromo-α-ethyl-6-fluoro-, (αS)-
• Y12892
• 1269781-51-2

• Inchi： 1S/C9H11BrFN/c1-2-8(12)9-6(10)4-3-5-7(9)11/h3-5,8H,2,12H2,1H3/t8-/m0/s1
• InChI Key： PEPLTTSJDZYFNY-QMMMGPOBSA-N
• SMILES： C1([C@H](CC)N)=C(F)C=CC=C1Br

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 257.9±25.0 °C(Predicted)
• pka: 8.38±0.10(Predicted)

Additional information on (1S)-1-(2-BROMO-6-FLUOROPHENYL)PROPAN-1-AMINE

(1S)-1-(2-Bromo-6-fluorophenyl)propan-1-amine: A Comprehensive Overview

The compound (1S)-1-(2-Bromo-6-fluorophenyl)propan-1-amine with CAS No. 1269781-51-2 is a significant molecule in the field of organic chemistry, particularly in the synthesis of biologically active compounds. This compound has garnered attention due to its potential applications in drug discovery and its role as an intermediate in the synthesis of complex molecules. The structure of this compound is characterized by a chiral center at the propylamine group, which imparts stereochemical properties essential for its biological activity.

Recent studies have highlighted the importance of (1S)-configuration in determining the pharmacokinetic and pharmacodynamic properties of this compound. The presence of a bromine atom at the 2-position and a fluorine atom at the 6-position of the phenyl ring introduces electronic and steric effects that influence its reactivity and selectivity in various chemical reactions. These substituents also play a crucial role in modulating the compound's solubility and permeability, which are critical factors in drug delivery systems.

One of the most notable advancements involving (1S)-1-(2-Bromo-6-fluorophenyl)propan-1-amine is its use as a key intermediate in the synthesis of beta-lactam antibiotics. Researchers have demonstrated that this compound can be efficiently converted into beta-lactam derivatives through a series of well-defined synthetic steps. The stereochemistry at the chiral center ensures that the resulting antibiotics possess high enantioselectivity, which is vital for minimizing adverse effects and enhancing therapeutic efficacy.

In addition to its role in antibiotic synthesis, this compound has also been explored for its potential in developing novel anticancer agents. Studies have shown that derivatives of (1S)-configuration exhibit selective cytotoxicity against various cancer cell lines, suggesting their potential as lead compounds for anticancer drug development. The bromine and fluorine substituents on the phenyl ring contribute to the molecule's ability to interact with specific cellular targets, making it a promising candidate for further investigation.

The synthesis of (1S)-1-(2-Bromo-6-fluorophenyl)propan-1-amine involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts alkylation, and stereoselective reduction. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) levels, ensuring the production of pure enantiomers for downstream applications. These methods not only improve yield but also reduce environmental impact, aligning with current green chemistry principles.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of CAS No. 1269781-51-2. These analytical tools provide critical insights into the molecular composition and stereochemical integrity of the compound, ensuring its reliability as a starting material for further research.

In conclusion, (1S)-1-(2-Bromo-6-fluorophenyl)propan-1-amine (CAS No. 1269781-51-2) stands out as a versatile building block in organic synthesis with promising applications in drug discovery and development. Its unique structural features, combined with recent advancements in synthetic methodologies, position it as a valuable asset for researchers aiming to develop innovative therapeutic agents.